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Compound of Interest

Compound Name: Methyl hexanoate

Cat. No.: B129759

Methyl hexanoate is a flammable liquid and vapor that requires careful handling to ensure
laboratory safety.[1][2][3][4] This guide provides essential safety protocols and logistical
information for researchers, scientists, and drug development professionals.

Operational Plan: From Preparation to Disposal
1. Engineering Controls and Preparation:

o Work in a well-ventilated area, preferably in a chemical fume hood.[5][6]

o Ensure that an eyewash station and safety shower are readily accessible.

» Remove all potential ignition sources, such as heat, sparks, and open flames, from the
handling area.[1][4][5][6]

e Use non-sparking tools and equipment designed for flammable liquids.[1][4][5]

» Ground and bond containers and receiving equipment to prevent static discharge.[1][4]
2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety glasses and a face shield.[3][6]

» Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Inspect gloves for
any signs of degradation or puncture before use.[1][3]
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Skin Protection: A flame-retardant lab coat is required.[5]

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator with an organic vapor cartridge.[3][6]

. Handling and Use:

Keep the container tightly closed when not in use.[1][4][5][6]

Avoid direct contact with skin and eyes.[5]

Avoid inhaling vapor or mist.[3][6]

. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials.[1][4][5][6][7]

Keep containers tightly sealed to prevent leakage.[1][4][5][6]

. Spill and Emergency Procedures:

In case of a spill, immediately evacuate the area and remove all ignition sources.

Absorb the spill with an inert, non-combustible material such as sand or earth.[1][6]

Collect the absorbed material into a suitable, labeled container for disposal.

For skin contact, immediately remove contaminated clothing and rinse the affected area with
water.[1][2]

For eye contact, flush with copious amounts of water for at least 15 minutes and seek
medical attention.[4]

. Disposal:

Dispose of methyl hexanoate and any contaminated materials as hazardous waste.[1][2][3]

Follow all local, regional, and national regulations for hazardous waste disposal.[2]
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e Do not pour down the drain or release into the environment.[2][3][7]

Quantitative Data for Methyl Hexanoate

Property Value

Flash Point 43 °C

Boiling Point 151 °C[3]

Oral LD50 (Rabbit) > 5000 mg/kg[2]
Water Solubility 1.33 g/L at 20 °CJ[2]
Vapor Pressure 5 hPa at 25 °C[2]

Occupational exposure limits have not been established for Methyl Hexanoate.[2][3][4][8]

Workflow for Safe Handling of Methyl Hexanoate
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Safe handling workflow for Methyl hexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Handling of Methyl Hexanoate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129759#personal-protective-equipment-for-handling-
methyl-hexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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